Cas no 67-71-0 (Dimethyl sulfone)

Dimethyl sulfone is a synthetic sulfur compound that offers improved stability and purity in various applications. Its unique properties enable efficient use as an intermediate or reagent in organic synthesis, providing consistent results with minimal side reactions and superior shelf life due to its resistance to oxidation.
Dimethyl sulfone structure
Dimethyl sulfone structure
Product Name:Dimethyl sulfone
CAS No:67-71-0
MF:C2H6O2S
MW:94.132839679718
MDL:MFCD00007566
CID:33870
PubChem ID:329756159
Update Time:2025-09-09

Dimethyl sulfone Chemical and Physical Properties

Names and Identifiers

    • Methyl sulfone
    • Dimethyl sulfone
    • MSM
    • Methyl sulfonyl methane
    • Methane, sulfonylbis-
    • Methanesulfonylmethane
    • Sulfone, dimethyl-
    • sulfonylbis-methan
    • sulfonylbismethane
    • Methyl sulfonyl mathane
    • Dimethylsulfonic acid
    • METHYL SULFONE(MSM)(P)
    • METHYL SULFONE(MSM)(RG)
    • DIMETHYL SULPHONE
    • Dimethylsulfon
    • DMS
    • DMSO2
    • METHYLSULPHONE
    • methylsulphonylmethane
    • Sulfone,dimethyl
    • 二甲基砜
    • MDL： MFCD00007566
    • Inchi： 1S/C2H6O2S/c1-5(2,3)4/h1-2H3
    • InChI Key： HHVIBTZHLRERCL-UHFFFAOYSA-N
    • SMILES： CS(=O)(=O)C
    • BRN： 1737717

Computed Properties

  • Exact Mass: 94.00890
  • Monoisotopic Mass: 94.00885
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 0
  • Complexity: 85.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -0.4
  • Topological Polar Surface Area: 42.5

Experimental Properties

  • Color/Form: White needle like crystals with strange odor.
  • Density: 1.45
  • Melting Point: 107-109 °C (lit.)
  • Boiling Point: 238 °C(lit.)
  • Flash Point: Fahrenheit: 289.4 ° f < br / > Celsius: 143 ° C < br / >
  • Refractive Index: 1.4226
  • Solubility: 150g/l
  • Water Partition Coefficient: 150 g/L (20 ºC)
  • Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
  • PSA: 42.52000
  • LogP: 0.74160
  • Solubility: It is slightly soluble in water and miscible with low-grade aromatics. Soluble in ether, acetone, methanol. It is partially miscible with naphthene, olefin and paraffin.
  • Merck: 3258
  • pka: 28(at 25℃)
  • Color/Form: 5 mg/g in DMSO-d6

Dimethyl sulfone Security Information

Dimethyl sulfone Customs Data

  • HS CODE：29309070
  • Customs Data：

    China Customs Code:

    2904100000

    Overview:

    2904100000 Derivatives containing only sulfo groups and their salts and ethyl esters.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2904100000 derivatives containing only sulpho groups, their salts and ethyl esters.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Dimethyl sulfone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D109387-5g
Dimethyl sulfone
 67-71-0
5g
 ¥813.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D109386-10kg
Dimethyl sulfone
 67-71-0 99%
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 ¥1681.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D109386-100g
Dimethyl sulfone
 67-71-0 99%
100g
 ¥57.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D109386-25g
Dimethyl sulfone
 67-71-0 99%
25g
 ¥41.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D109386-2.5kg
Dimethyl sulfone
 67-71-0 99%
2.5kg
 ¥554.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D109386-250g
Dimethyl sulfone
 67-71-0 99%
250g
 ¥78.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D109386-500g
Dimethyl sulfone
 67-71-0 99%
500g
 ¥124.90 2023-09-03
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
ED1563-100g
Dimethyl sulfone
 67-71-0 ≥99%
100g
 ￥170元 2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
ED1563-25g
Dimethyl sulfone
 67-71-0 ≥99%
25g
 ￥80元 2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
ED1563-500g
Dimethyl sulfone
 67-71-0 ≥99%
500g
 ￥360元 2023-09-15

Dimethyl sulfone Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:67-71-0)Dimethyl sulfone
Order Number:sfd4803
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:67-71-0)Dimethyl sulfone
Order Number:LE18547;LE3296869
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:19
Price ($):discuss personally
Email:18501500038@163.com

Dimethyl sulfone Spectrogram

1H NMR H2O
1H NMR
GC-MS
GC-MS

Dimethyl sulfone Related Literature

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67-71-0 (Dimethyl sulfone) Related Products

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:67-71-0)Dimethyl sulfone
sfd4803
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:67-71-0)Dimethyl sulfone
LE18547;LE3296869
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email